4-methyl-2-[(3-quinolinylamino)methyl]phenol
Overview
Description
4-methyl-2-[(3-quinolinylamino)methyl]phenol, also known as MQL, is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in fields such as pharmacology, biochemistry, and neuroscience.
Mechanism of Action
The exact mechanism of action of 4-methyl-2-[(3-quinolinylamino)methyl]phenol is not fully understood, but it is believed to act as an inhibitor of various enzymes and receptors in the body. This includes the inhibition of acetylcholinesterase, which has been shown to have potential therapeutic benefits in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
4-methyl-2-[(3-quinolinylamino)methyl]phenol has been shown to have a variety of biochemical and physiological effects in the body. This includes the ability to inhibit the growth of certain cancer cells, as well as the ability to reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 4-methyl-2-[(3-quinolinylamino)methyl]phenol in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that 4-methyl-2-[(3-quinolinylamino)methyl]phenol can be difficult and expensive to synthesize, which may limit its availability for some researchers.
Future Directions
There are many potential future directions for research involving 4-methyl-2-[(3-quinolinylamino)methyl]phenol. One area of interest is in the development of new therapeutic agents for the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, 4-methyl-2-[(3-quinolinylamino)methyl]phenol may have potential as a tool for studying the role of acetylcholinesterase in various physiological processes, and could be used to develop new drugs that target this enzyme.
Synthesis Methods
The synthesis of 4-methyl-2-[(3-quinolinylamino)methyl]phenol can be achieved through a multi-step process involving the reaction of 3-aminomethylquinoline with 4-methyl-2-nitrophenol. The resulting product is then reduced using sodium dithionite to yield 4-methyl-2-[(3-quinolinylamino)methyl]phenol in high purity.
Scientific Research Applications
4-methyl-2-[(3-quinolinylamino)methyl]phenol has been extensively studied for its potential use in a variety of scientific research applications. One of the primary areas of interest is in the field of pharmacology, where 4-methyl-2-[(3-quinolinylamino)methyl]phenol has been shown to have potential as a therapeutic agent for the treatment of various diseases and conditions.
properties
IUPAC Name |
4-methyl-2-[(quinolin-3-ylamino)methyl]phenol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c1-12-6-7-17(20)14(8-12)10-18-15-9-13-4-2-3-5-16(13)19-11-15/h2-9,11,18,20H,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNOVTCNDESSNKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)CNC2=CC3=CC=CC=C3N=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801321865 | |
Record name | 4-methyl-2-[(quinolin-3-ylamino)methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801321865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
18.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47204564 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Methyl-2-[(quinolin-3-ylamino)methyl]phenol | |
CAS RN |
692265-01-3 | |
Record name | 4-methyl-2-[(quinolin-3-ylamino)methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801321865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.